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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Amino-4-chlorobenzonitrile

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety data,

handling procedures, and emergency protocols for 3-Amino-4-chlorobenzonitrile (CAS No:

53312-79-1).

Chemical and Physical Properties
3-Amino-4-chlorobenzonitrile is a solid, appearing as a light yellow to orange powder or

crystal.[1] It is soluble in methanol.[1] A summary of its key physical and chemical properties is

presented below.
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Property Value Source

Molecular Formula C₇H₅ClN₂ [2]

Molecular Weight 152.58 g/mol [2]

CAS Number 53312-79-1

EC Number 258-471-5

Appearance Solid, powder to crystal [1]

Color
Light yellow to Yellow to

Orange
[1]

Melting Point 87-91 °C [1]

Boiling Point 292.0 ± 20.0 °C (Predicted) [1]

Density 1.33 ± 0.1 g/cm³ (Predicted) [1]

pKa 0.85 ± 0.10 (Predicted) [1]

Hazard Identification and Safety Data
3-Amino-4-chlorobenzonitrile is classified as a hazardous substance. The signal word for this

chemical is "Warning". It poses risks of being harmful if swallowed, causing skin and serious

eye irritation, and may cause respiratory irritation. It may also cause an allergic skin reaction.

Hazard Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Skin Sensitization H317
May cause an allergic skin

reaction

Eye Irritation H319 Causes serious eye irritation

Specific target organ toxicity —

Single exposure
H335 May cause respiratory irritation
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Source: Sigma-Aldrich

Safe Handling and Experimental Protocols
Proper handling of 3-Amino-4-chlorobenzonitrile is crucial to minimize exposure and ensure

laboratory safety. The following protocols are based on established safety guidelines for

hazardous chemicals.

Engineering Controls
Ventilation: All work with this compound, especially when handling the powder form, should

be conducted in a properly functioning chemical fume hood to avoid inhalation of dust.[3][4]

Ensure adequate ventilation in the work area.[5]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[5]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:[5]

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact. Inspect gloves for any

damage before use.[6]

Clothing: Wear protective clothing to prevent skin exposure.[5] A lab coat is required.

Respiratory Protection: For operations where dust may be generated, use a dust mask (type

N95, US) or a suitable respirator.

Handling Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1266679?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W001964/3-Amino-4-pyrazolecarbonitrile-SDS-MedChemExpress.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6][7]

Use the minimum quantity necessary for the procedure to reduce risk.[4]

Whenever possible, use pre-mixed solutions to avoid handling the powder.[4]

Safe Handling Workflow for 3-Amino-4-chlorobenzonitrile
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Caption: Logical workflow for the safe handling of 3-Amino-4-chlorobenzonitrile.

Storage and Incompatibility
Storage Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep the container

tightly closed.[5] The recommended storage temperature is room temperature in an inert

atmosphere, kept in a dark place.[1] This compound is classified under Storage Class 11:

Combustible Solids.

Incompatible Materials: Avoid contact with strong oxidizing agents.[5] General guidelines for

nitriles suggest avoiding strong acids and bases as well.[7]
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First Aid and Emergency Procedures
In case of exposure, immediate action is critical. Follow these first-aid measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[5] Rinse

mouth.

In Case of Skin Contact: Wash off with plenty of soap and water.[5] If skin irritation or a rash

occurs, seek medical attention. Take off contaminated clothing and wash it before reuse.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact

lenses if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical

advice/attention.

If Inhaled: Move the person into fresh air. If breathing is difficult, provide respiratory support.

Accidental Release: In case of a spill, prevent further leakage if it is safe to do so.[3] Absorb

the spill with an inert, liquid-binding material (e.g., diatomite) and dispose of the

contaminated material in an approved waste disposal plant.[3][5] Ensure the area is well-

ventilated.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

mix with other waste. Handle uncleaned containers as you would the product itself. Dispose of

contents and container to an approved waste disposal plant.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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